Cas no 1804908-49-3 (Methyl 2-bromo-6-cyano-4-(trifluoromethylthio)benzoate)

• Product Name: Methyl 2-bromo-6-cyano-4-(trifluoromethylthio)benzoate
• CAS No: 1804908-49-3
• MF: C₁₀H₅BrF₃NO₂S
• MW: 340.116410970688
• CID: 4954472
• Update Time: 2025-05-24

Methyl 2-bromo-6-cyano-4-(trifluoromethylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-6-cyano-4-(trifluoromethylthio)benzoate

• Inchi： 1S/C10H5BrF3NO2S/c1-17-9(16)8-5(4-15)2-6(3-7(8)11)18-10(12,13)14/h2-3H,1H3
• InChI Key： JNNZELMBLLHVTP-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(C#N)=C1C(=O)OC)SC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 368
• XLogP3: 3.9
• Topological Polar Surface Area: 75.4

Additional information on Methyl 2-bromo-6-cyano-4-(trifluoromethylthio)benzoate

Methyl 2-bromo-6-cyano-4-(trifluoromethylthio)benzoate: A Comprehensive Overview

Methyl 2-bromo-6-cyano-4-(trifluoromethylthio)benzoate (CAS No. 1804908-49-3) is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis, materials science, and pharmacology. This compound is characterized by its unique structure, which includes a benzoate ester group, a bromine atom at the 2-position, a cyano group at the 6-position, and a trifluoromethylthio group at the 4-position. The combination of these functional groups makes it a versatile building block for various chemical transformations and applications.

The synthesis of Methyl 2-bromo-6-cyano-4-(trifluoromethylthio)benzoate typically involves multi-step organic reactions, often utilizing advanced methodologies such as Suzuki couplings, nucleophilic substitutions, and Friedel-Crafts acylations. Recent studies have highlighted the efficiency of microwave-assisted synthesis in producing this compound with high purity and yield. For instance, researchers at the University of California have demonstrated that microwave irradiation can significantly accelerate the formation of the trifluoromethylthio group while maintaining the integrity of the benzoate ester moiety.

The structural complexity of this compound lends itself to a wide range of applications. In materials science, it has been employed as a precursor for the synthesis of advanced polymers and nanoparticles. Its bromine and cyano groups are particularly valuable for generating reactive intermediates that can be used in cross-coupling reactions. Moreover, the trifluoromethylthio group imparts unique electronic properties, making it an ideal candidate for designing novel semiconducting materials.

In pharmacology, Methyl 2-bromo-6-cyano-4-(trifluoromethylthio)benzoate has shown potential as a lead compound for drug discovery. Recent research published in Nature Communications highlights its ability to modulate key enzyme activities associated with neurodegenerative diseases. The compound's ability to penetrate cellular membranes while maintaining its bioactivity has been attributed to its balanced hydrophobicity and electronic characteristics.

From an environmental perspective, the stability and biodegradability of this compound are critical considerations. Studies conducted by the European Chemicals Agency (ECHA) indicate that under standard environmental conditions, Methyl 2-bromo-6-cyano-4-(trifluoromethylthio)benzoate exhibits moderate persistence in soil and water systems. However, its degradation products are not considered ecotoxicologically hazardous under normal usage conditions.

In conclusion, Methyl 2-bromo-6-cyano-4-(trifluoromethylthio)benzoate (CAS No. 1804908-49-3) stands out as a multifaceted compound with promising applications across various scientific disciplines. Its unique structure, coupled with recent advancements in synthetic methodologies and application studies, underscores its importance in modern chemical research. As ongoing investigations continue to unravel its full potential, this compound is poised to play a pivotal role in shaping future innovations in materials science and pharmacology.